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For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetramethylene sulfoxide (CAS 1600-44-8), also known as tetrahydrothiophene 1-oxide, is a

versatile polar aprotic solvent with a range of applications in chemical synthesis, materials

science, and cryobiology. This technical guide provides a comprehensive overview of its

chemical and physical properties, detailed experimental protocols for its synthesis and

purification, and a review of its current and potential applications. Particular attention is given to

its role as a solvent, its use in energy storage, and its function as a cryoprotective agent. While

direct research on its interaction with specific biological signaling pathways is limited, this guide

explores the known effects of the structurally similar dimethyl sulfoxide (DMSO) to provide a

hypothetical framework for future investigation.

Chemical and Physical Properties
Tetramethylene sulfoxide is a cyclic sulfoxide characterized by a five-membered ring

containing a sulfinyl group. Its physical and chemical properties are summarized in the tables

below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 1600-44-8 [1][2]

Molecular Formula C₄H₈OS [1]

Molecular Weight 104.17 g/mol [1]

Appearance
Clear, colorless to light yellow

liquid
[1][3]

Density 1.158 g/mL at 25 °C [1][4]

Boiling Point 235-237 °C at 760 mmHg [1][4]

Melting Point Not available

Refractive Index (n20/D) 1.52 [1][4]

Flash Point 112 °C (closed cup)

Solubility in Water Fully miscible [1][3]

Table 2: Spectroscopic Data
Technique Key Data

¹H NMR (CDCl₃) δ (ppm): ~2.05-2.43 (m), ~2.88 (m)

¹³C NMR Data not readily available in searched sources.

Infrared (IR)
Key stretches associated with C-H and S=O

bonds.

Mass Spectrometry (MS) Molecular Ion (M⁺): m/z 104

Synthesis and Purification
The most common method for the synthesis of tetramethylene sulfoxide is the oxidation of its

precursor, tetrahydrothiophene.

Experimental Protocol: Synthesis via Oxidation
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This protocol describes the oxidation of tetrahydrothiophene to tetramethylene sulfoxide
using an oxidizing agent such as hydrogen peroxide or sodium periodate.[5][6]

Materials:

Tetrahydrothiophene

Oxidizing agent (e.g., 30% Hydrogen Peroxide or Sodium Metaperiodate)

Solvent (e.g., Glacial Acetic Acid or Water/Methylene Chloride mixture)

Sodium hydroxide solution (for neutralization)

Dichloromethane (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

In a round-bottomed flask equipped with a magnetic stirrer, dissolve tetrahydrothiophene in

the chosen solvent.

If using sodium periodate, the reaction is typically carried out in a water/methylene chloride

mixture at ice-bath temperature for several hours.[7]

If using hydrogen peroxide, the reaction can be performed in glacial acetic acid at room

temperature. The hydrogen peroxide is added slowly to the solution of the sulfide.[6]

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, if using an acidic medium, neutralize the reaction mixture with a sodium

hydroxide solution.

Extract the product into an organic solvent such as dichloromethane.

Combine the organic layers and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude tetramethylene sulfoxide.
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Diagram of Synthesis Workflow:

Synthesis of Tetramethylene Sulfoxide
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Caption: Workflow for the synthesis of tetramethylene sulfoxide.

Experimental Protocol: Purification
Purification of crude tetramethylene sulfoxide can be achieved through vacuum distillation or

recrystallization.[1][8][9][10]

2.2.1. Vacuum Distillation

Procedure:

Set up a vacuum distillation apparatus.

Place the crude tetramethylene sulfoxide in the distillation flask.

Heat the flask gently under reduced pressure.

Collect the fraction that distills at the appropriate boiling point and pressure (e.g., 107 °C at

12 mmHg).[1]

2.2.2. Recrystallization

Procedure:

Dissolve the crude solid in a minimum amount of a suitable hot solvent.

If colored impurities are present, add a small amount of activated charcoal and heat briefly.
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Filter the hot solution to remove insoluble impurities and charcoal.

Allow the filtrate to cool slowly to room temperature, then in an ice bath to induce

crystallization.

Collect the pure crystals by vacuum filtration and wash with a small amount of cold solvent.

Dry the crystals to obtain pure tetramethylene sulfoxide.

Diagram of Purification Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b074360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification of Tetramethylene Sulfoxide
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Hypothetical Signaling Effects of Tetramethylene Sulfoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Tetramethylene
Sulfoxide (CAS 1600-44-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074360#tetramethylene-sulfoxide-cas-number-1600-
44-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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